Cas no 2639440-46-1 (1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2639440-46-1
• MF: C₈H₁₄ClN₃O₂S
• MW: 251.733659267426
• CID: 6012750
• PubChem ID: 165903074
• Update Time: 2025-06-08

1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27784312
• 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide
• 2639440-46-1

• Inchi： 1S/C8H14ClN3O2S/c1-3-4-5-12-8(15(10,13)14)7(9)6(2)11-12/h3-5H2,1-2H3,(H2,10,13,14)
• InChI Key： OWNITNXUXVTBFK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1S(N)(=O)=O)CCCC

Computed Properties

• Exact Mass: 251.0495256g/mol
• Monoisotopic Mass: 251.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide

Introduction to 1-Butyl-4-Chloro-3-Methyl-1H-Pyrazole-5-Sulfonamide (CAS No. 2639440-46-1)

1-Butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide, with the CAS number 2639440-46-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and agrochemical industries. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and antitumor properties. The unique structure of 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide makes it a promising candidate for further research and development.

The molecular formula of 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide is C₁₀H₁₄ClN₃O₂S, and its molecular weight is 277.75 g/mol. The compound features a pyrazole ring with a sulfonamide group attached at the 5-position, a chloro substituent at the 4-position, and a butyl and methyl group at the 1-position and 3-position, respectively. These structural elements contribute to its unique chemical and biological properties.

In the pharmaceutical industry, 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide has shown potential as a lead compound for the development of new drugs. Recent studies have demonstrated its anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory diseases. The sulfonamide group in the molecule is known to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways.

Beyond its anti-inflammatory effects, 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide has also been investigated for its antifungal activity. Pyrazoles with sulfonamide groups have been shown to exhibit potent antifungal properties against a range of fungal pathogens. This makes the compound a potential candidate for developing new antifungal agents, which are crucial in both medical and agricultural settings.

In the context of drug discovery, the structural diversity of pyrazoles allows for the optimization of pharmacological properties through synthetic modifications. Researchers have explored various derivatives of 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide, aiming to enhance its potency, selectivity, and bioavailability. These efforts have led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide typically involves multi-step processes that include the formation of the pyrazole ring and subsequent functionalization with the desired substituents. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In addition to its pharmaceutical applications, 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide has also been studied for its potential use in agrochemicals. The compound's antifungal properties make it a candidate for developing new fungicides that can protect crops from fungal infections. This is particularly important given the increasing resistance of fungal pathogens to existing fungicides.

The environmental impact of agrochemicals is a critical consideration in their development and use. Studies on the biodegradability and ecotoxicity of 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide have shown promising results, indicating that it may have a favorable environmental profile compared to some existing fungicides. This makes it an attractive option for sustainable agricultural practices.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical data on 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide are still limited, preclinical studies have provided valuable insights into its pharmacokinetic and pharmacodynamic properties. These studies have shown that the compound has good oral bioavailability and a favorable safety profile in animal models.

The future prospects for 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its chemical structure, and evaluate its potential therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through the drug development pipeline.

In conclusion, 1-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonamide (CAS No. 2639440-46-1) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and biological activities make it an exciting area of research, with ongoing studies expected to uncover new opportunities for its use in improving human health and agricultural productivity.